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The table below summarizes the quantitative and qualitative data from reported cases, providing a clear

overview of the poisoning profile.

Metric Reported Data in Pediatric Cases Supporting Case Details

Toxic As little as 1-2 mL of a 0.1% solution can cause Case series of 11 children showed

Dose serious harm [1]. A dose of 0.05 mg/kg may induce  symptoms clearly marked in all
intoxication [2]. patients [3].

| Common Symptoms | CNS: Somnolence, lethargy, coma, hypothermia [3] [1]. Cardiovascular:
Bradycardia, hypertension (early), hypotension [4] [3] [1]. Other: Sweating, pallor, decreased respiration,
cyanosis [4] [3] [1]. | A 32-year-old adult case presented with BP 166/122 mmHg, HR 46 bpm, and
peripheral cyanosis [4]. Another adult case presented with pulmonary edema and QT prolongation [2]. | |
Time to Onset | Symptoms appear rapidly after ingestion. | Hospitalizations occurred within hours of
ingestion [4] [3]. | | Resolution Timeline | Symptoms typically resolve within 24 hours with supportive care
[3]. | In adult cases, hemodynamic parameters normalized within hours of treatment, with discharge in a few

days [4] [2]. |

Management Protocol & Therapeutic Guidance
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Management ranges from immediate first aid to advanced medical intervention in a hospital setting. The

following workflow outlines the key steps from diagnosis to treatment.
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Immediate First Aid and Triage

e Call Poison Help Line Immediately: In the US, contact 1-800-222-1222 [1] [5].

¢ No Home Syrup of Ipecac: Do not induce vomiting [6].

e Emergency Department Stabilization: The primary focus is on supportive care. Assess and secure
the Airway, Breathing, and Circulation (ABCs). This may involve managing bradycardia, supporting
blood pressure, and treating hypothermia [3] [1].
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Diagnostic Confirmation

Diagnosis is primarily clinical, based on history and presentation.

e History: A detailed history is crucial. Inquire about access to eye drops, nasal sprays, or antiseptic
liquids [3] [1].
e Physical Exam: Look for the classic triad of CNS depression (somnolence/coma), hypothermia,

and bradycardia [3].
¢ ECG and Imaging: Perform an electrocardiogram to check for QT prolongation or other arrhythmias
[2]. Chest X-ray or CT may be indicated if pulmonary edema is suspected [2].

Advanced Monitoring Protocol

For severe cases requiring intensive care, advanced hemodynamic monitoring can guide therapy.

¢ Minimally Invasive Cardiac Output Monitoring: Devices like the FloTrac/[EV1000 system can
track the Systemic Vascular Resistance Index (SVRI). In naphazoline poisoning, SVRI is
significantly elevated. Monitoring this parameter allows for titrating vasodilator therapy to a specific
physiologic target (e.g., normalizing SVRI) rather than relying solely on blood pressure [4].

Specific Antidotal and Pharmacological Therapy

There is no universal antidote, but the following agents have been used successfully to counteract the toxic

effects.

¢ Phentolamine: This is a nonselective alpha-adrenoceptor antagonist. It directly counteracts the
profound vasoconstriction caused by naphazoline. It can be administered via continuous intravenous
infusion, with dosing titrated to the patient's hemodynamic response and SVRI normalization [4].

¢ Nicardipine: This is a calcium channel blocker with potent vasodilatory effects. It can be used as
an alternative or follow-on therapy to phentolamine to maintain reduced afterload and normal SVRI
[4].

Mechanism of Action & Pathophysiology

Understanding the underlying pharmacology is key for developing research models.
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Naphazoline is a sympathomimetic agent and a potent vasoconstrictor that stimulates peripheral
postsynaptic a2-adrenergic receptors [4] [7]. In overdose, this leads to a dramatic increase in systemic
vascular resistance (afterload), which can result in hypertension, reflex bradycardia, and reduced tissue
perfusion [4]. It also acts on a2-adrenergic receptors in the central nervous system, leading to CNS

depression [2]. The combination of these effects can cause multi-organ failure.

Key Takeaways for Researchers

e Pediatric Vulnerability: Children under six are extremely sensitive to naphazoline; ingestion of even
1-2 mL requires emergency care [3] [1] [8].

e Monitor for Cardiac Effects: Be aware of potential QT prolongation and reversible cardiomyopathy,
which may mimic myocarditis [2].

e SVRI-Guided Therapy: Using minimally invasive cardiac output monitoring to track Systemic
Vascular Resistance Index can effectively guide vasodilator dosing for precise management [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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